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Compound of Interest

Compound Name: 1-Iodo-2-nitrobenzene

Cat. No.: B031338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Iodo-2-nitrobenzene, a crucial

organic compound with significant applications in chemical synthesis, particularly within the

pharmaceutical and fine chemicals sectors. This document outlines its chemical and physical

properties, safety and handling protocols, and detailed experimental procedures.

Core Properties of 1-Iodo-2-nitrobenzene
1-Iodo-2-nitrobenzene, with the CAS number 609-73-4, is a key building block in organic

synthesis.[1] Its unique structure facilitates the creation of complex molecules.[1] The

compound typically appears as a light yellow to brown powder or crystal.[2]

Table 1: Chemical and Physical Properties of 1-Iodo-2-nitrobenzene
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Property Value

CAS Number 609-73-4[3][4][5]

Molecular Formula C₆H₄INO₂[1][5]

Molecular Weight 249.01 g/mol [1][3][6]

Melting Point 49-51 °C[3][4][7][8]

Boiling Point 288-289 °C[3][4][7][8]

Density 2.0±0.1 g/cm³

Flash Point 113 °C (closed cup)[3][7][8]

Appearance Light yellow to brown powder or crystal[2]

Solubility Insoluble in water; soluble in methanol[6]

InChI Key JXMZUNPWVXQADG-UHFFFAOYSA-N[3][5]

SMILES String [O-]--INVALID-LINK--c1ccccc1I[3][5]

Safety and Handling
1-Iodo-2-nitrobenzene is considered hazardous and requires careful handling.[9] It is harmful

if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[9] It

may also cause respiratory irritation.[7][9]

Table 2: GHS Hazard Information for 1-Iodo-2-nitrobenzene
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Hazard Class Category

Acute Toxicity, Oral Category 4[9]

Acute Toxicity, Dermal Category 4[9]

Acute Toxicity, Inhalation Category 4[9]

Skin Corrosion/Irritation Category 2[9]

Serious Eye Damage/Eye Irritation Category 2[9]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[7][9]

Signal Word: Warning[3][8]

Hazard Statements: H302+H312+H332, H315, H319, H335[3][8]

Precautionary Statements: P261, P280, P301+P312, P302+P352+P312, P304+P340+P312,

P305+P351+P338[3][8]

When handling, personal protective equipment such as a dust mask (type N95), eye shields,

and gloves are recommended.[3][8] Store in a cool, dark, and dry place, away from strong

bases and oxidizing agents.[4]

Experimental Protocols
Synthesis of 1-Iodo-2-nitrobenzene from o-Nitroaniline

This protocol describes the synthesis of 1-Iodo-2-nitrobenzene via the diazotization of o-

nitroaniline followed by a Sandmeyer-type reaction with potassium iodide.

Methodology:

Preparation of the Diazonium Salt Solution:

Pour 1000 ml of water over 100 g of o-nitroaniline.

Carefully add 600 g of concentrated sulfuric acid to the mixture.
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Cool the resulting clear solution to 5 °C.

Diazotize the solution by adding the appropriate amount of sodium nitrite, ensuring the

temperature does not exceed 10 °C.[10]

Reaction with Potassium Iodide:

Prepare a solution of 200 g of potassium iodide and 200 g of iodine in 200 ml of water.

Add the previously prepared diazonium salt solution to the iodide solution in portions.[10]

Work-up and Isolation:

Once the evolution of nitrogen gas ceases, warm the mixture on a water bath for some

time.

While still warm, shake the mixture with a sulfite solution.

Upon cooling, 1-Iodo-2-nitrobenzene will crystallize. The expected yield is quantitative

with a melting point of 54 °C.[10]
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Caption: Workflow for the synthesis of 1-Iodo-2-nitrobenzene.
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Applications in Organic Synthesis
1-Iodo-2-nitrobenzene is a versatile reagent used in various organic transformations. It serves

as a precursor for the synthesis of complex molecules and heterocyclic compounds.

Example: Ullmann Condensation for the Synthesis of 1-(2-Nitrophenyl)-1H-indole

1-Iodo-2-nitrobenzene is utilized in the synthesis of 1-(2-Nitrophenyl)-1H-indole. This reaction

is facilitated by a PEG₃₄₀₀ (poly(ethylene glycol))–Cs₂CO₃–copper pre-catalyst system under

microwave activation.[3][4]

Ullmann Condensation Application

Reactants Reaction Conditions

1-Iodo-2-nitrobenzene

1-(2-Nitrophenyl)-1H-indole

Forms
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Forms
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Click to download full resolution via product page

Caption: Role of 1-Iodo-2-nitrobenzene in Ullmann condensation.

This compound is also used in the one-step synthesis of 2-(2-Pyridyl)-3H-indol-3-one N-Oxide

and in the preparation of 2',4-Bis(aminophenyl)methane, an analog of 4,4'-Methylenedianiline

used in resin enamel coatings.[3][4] Its utility as a foundational building block is critical for the

advancement of new compounds and materials in various fields of chemical research.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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